78-70-6

Linalool

In Stock

• CAS RN:
• 78-70-6

• Formula:
• C10H18O
  (CH3)2C=CH(CH2)2C(CH3)(OH)CH=CH2
  C10H18O

• InChI:
• InChI=1S/C10H18O/c1-5-10(4,11)8-6-7-9(2)3/h5,7,11H,1,6,8H2,2-4H3

• InChIKey:
• CDOSHBSSFJOMGT-UHFFFAOYSA-N

• (+/-)-Linalool analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Linalool is a monoterepene compound. It is the major component of many essential oils. Anti-inflammatory properties of (− ) linalool, a naturally occurring enantiomer, has been studied. It is also the major constituent of the basil and thyme essential oil and its anti-microbial effect was determined using the agar well diffusion assay. Linalool is reported to have dose-dependent marked sedative effects at the central nervous system (CNS), including hypnotic, anticonvulsant and hypothermic properties. Linalool is reported to have a lemon like odor.
  Linalool ((±)-3,7-Dimethyl-1,6-octadien-3-ol, (±)-3,7-Dimethyl-3-hydroxy-1,6-octadiene) affords α -terpineol and 3,7-dimethyloct-1-en-3,7-diol on dissolution in aqueous citric and hydrochloric acid...

[(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 3-(1H-indol-3-yl)propanoate

• CAS RN:
• 5478-70-6

• Formula:
• C27H25N3O3

• InChI:
• InChI=1S/C27H25N3O3/c1-2-30-24-10-6-4-8-21(24)22-15-19(12-13-25(22)30)29-26(31)17-33-27(32)14-11-18-16-28-23-9-5-3-7-20(18)23/h3-10,12-13,15-16,28H,2,11,14,17H2,1H3,(H,29,31)

• InChIKey:
• MXWWPHRIHTYRTC-UHFFFAOYSA-N

• [(9-ethyl-9H-carbazol-3-yl)carbamoyl]methyl 3-(1H-indol-3-yl)propanoate is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.5 g/mol. The purity is usually 95%.

3,5-dibromo-4-hydroxybenzene-1-sulfonyl fluoride

In Stock

• CAS RN:
• 50978-70-6

• Formula:
• C6H3Br2FO3S

• 3,5-dibromo-4-hydroxybenzene-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C6H3Br2FO3S and its molecular weight is 334. The purity is usually 95%.

1-(Difluoromethyl)-2-fluorobenzene

In Stock

• CAS RN:
• 63878-70-6

• Formula:
• C7H5F3

• InChI:
• InChI=1S/C7H5F3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H

• InChIKey:
• DBXNELKUWAMRKY-UHFFFAOYSA-N

• 1-(Difluoromethyl)-2-fluorobenzene is a useful research compound. Its molecular formula is C7H5F3 and its molecular weight is 146.11 g/mol. The purity is usually 95%.

3-Hydroxy-alpha-(5-phenyl-3-isoxazolyl)-1-piperidineethanol

• CAS RN:
• 55578-70-6

• Formula:
• C16H20N2O3

• InChI:
• InChI=1S/C16H20N2O3/c19-13-7-4-8-18(10-13)11-15(20)14-9-16(21-17-14)12-5-2-1-3-6-12/h1-3,5-6,9,13,15,19-20H,4,7-8,10-11H2

• InChIKey:
• HEERSSQDYHGIOT-UHFFFAOYSA-N

• 3-Hydroxy-alpha-(5-phenyl-3-isoxazolyl)-1-piperidineethanol is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.

N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(4-chlorophenyl)acetamide

In Stock

• CAS RN:
• 21278-70-6

• Formula:
• C12H10Cl2N2OS

• InChI:
• InChI=1S/C12H10Cl2N2OS/c1-8(17)16(11-4-2-9(14)3-5-11)12-15-10(6-13)7-18-12/h2-5,7H,6H2,1H3

• InChIKey:
• GECYJZKMPBHCAZ-UHFFFAOYSA-N

• N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C12H10Cl2N2OS and its molecular weight is 301.2 g/mol. The purity is usually 95%.

5-Allyloxy-4-chloro-2-fluoroaniline

• CAS RN:
• 84478-70-6

• Formula:
• C9H9ClFNO

• InChI:
• InChI=1S/C9H9ClFNO/c1-2-3-13-9-5-8(12)7(11)4-6(9)10/h2,4-5H,1,3,12H2

• InChIKey:
• ILSZJTPYPAIAQQ-UHFFFAOYSA-N

• 5-Allyloxy-4-chloro-2-fluoroaniline is a useful research compound. Its molecular formula is C9H9ClFNO and its molecular weight is 201.62 g/mol. The purity is usually 95%.

Fiton

• CAS RN:
• 13978-70-6

• Formula:
• C18H33Cl2CuN3O3

• InChI:
• InChI=1S/3C6H11NO.2ClH.Cu/c3*8-6-4-2-1-3-5-7-6;;;/h3*1-5H2,(H,7,8);2*1H;/q;;;;;+2/p-2

• InChIKey:
• IPLDUAFIYUHUET-UHFFFAOYSA-L

• Kartocid is bioactive chemical.

2',6'-Dichloro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898778-70-6

• Formula:
• C15H9Cl2F3O

• InChI:
• InChI=1S/C15H9Cl2F3O/c16-9-2-1-3-10(17)14(9)13(21)5-4-8-6-11(18)15(20)12(19)7-8/h1-3,6-7H,4-5H2

• InChIKey:
• BELCSHDOTHGRBP-UHFFFAOYSA-N

• 2',6'-Dichloro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H9Cl2F3O and its molecular weight is 333.1 g/mol. The purity is usually 95%.

Rel-(2R,6R)-6-methylpiperidine-2-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 123878-70-6

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c1-5-3-2-4-6(8-5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6-;/m1./s1

• InChIKey:
• ULNCJZLBMVNKCG-KGZKBUQUSA-N

• Rel-(2R,6R)-6-methylpiperidine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64. The purity is usually 95%.

4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide

In Stock

• CAS RN:
• 306278-70-6

• Formula:
• C18H20N2O3

• InChI:
• InChI=1S/C18H20N2O3/c1-12-5-10-15(20(22)23)11-16(12)19-17(21)13-6-8-14(9-7-13)18(2,3)4/h5-11H,1-4H3,(H,19,21)

• InChIKey:
• GUCYXFLYVUTKGY-UHFFFAOYSA-N

• 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.369. The purity is usually 95%.

PEN (human)

In Stock

• CAS RN:
• 597578-70-6

• Formula:
• C97H159N27O32

• InChI:
• InChI=1S/C97H159N27O32/c1-44(2)31-58(82(141)104-39-68(126)107-52(16)79(138)113-59(32-45(3)4)86(145)115-60(33-46(5)6)85(144)110-55(21-18-28-102-97(99)100)84(143)122-77(50(13)14)96(155)156)118-93(152)76(49(11)12)120-70(128)41-103-81(140)56(24-26-71(129)130)112-91(150)66-22-19-29-123(66)95(154)67-23-20-30-124(67)94(153)64(34-47(7)8)119-83(142)57(25-27-72(131)132)111-90(149)65(42-125)109-69(127)40-105-92(151)75(48(9)10)121-89(148)63(37-74(135)136)117-87(146)61(35-54-38-101-43-106-54)116-88(147)62(36-73(133)134)114-80(139)53(17)108-78(137)51(15)98/h38,43-53,55-67,75-77,125H,18-37,39-42,98H2,1-17H3,(H,101,106)(H,103,140)(H,104,141)(H,105,151)(H,107,126)(H,108,137)(H,109,127)(H,110,144)(H,111,149)(H,112,150)(H,113,138)(H,114,139)(H,115,145)(H,116,147)(H,117,146)(H,118,152)(H,119,142)(H,120,128)(H,121,148)(H,122,143)(H,129,130)(H,131,132)(H,133,134)(H,135,136)(H,155,156)(H4,99,100,102)/t51-,52-,53-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,75-,76-,77-/m0/s1

• InChIKey:
• PEIJMGIGWZOADR-UCVVRVGMSA-N

• PEN (human) is a useful research compound. Its molecular formula is C97H159N27O32 and its molecular weight is 2215.496. The purity is usually 95%.

3-fluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-70-6

• Formula:
• C14H9F2N3OS

• InChI:
• InChI=1S/C14H9F2N3OS/c15-9-4-1-3-8(7-9)13(20)18-19-14-17-12-10(16)5-2-6-11(12)21-14/h1-7H,(H,17,19)(H,18,20)

• InChIKey:
• VYZHFWBSSYYGAV-UHFFFAOYSA-N

• 3-fluoro-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C14H9F2N3OS and its molecular weight is 305.3. The purity is usually 95%.

(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-70-6

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-3-24-10-12-25(13-11-24)15-19-20(26)9-8-18-22(27)21(29-23(18)19)14-16-4-6-17(28-2)7-5-16/h4-9,14,26H,3,10-13,15H2,1-2H3/b21-14-

• InChIKey:
• YVOIRAHRDZNMPJ-STZFKDTASA-N

• (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

2-methyl-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893978-70-6

• Formula:
• C20H17N3OS

• InChI:
• InChI=1S/C20H17N3OS/c1-13-6-3-4-9-17(13)19(24)21-16-8-5-7-15(10-16)18-11-23-14(2)12-25-20(23)22-18/h3-12H,1-2H3,(H,21,24)

• InChIKey:
• SANCXOIPXLUMPQ-UHFFFAOYSA-N

• 2-methyl-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H17N3OS and its molecular weight is 347.44. The purity is usually 95%.

2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953178-70-6

• Formula:
• C18H16N2O2S

• InChI:
• InChI=1S/C18H16N2O2S/c1-23-17-10-6-5-9-15(17)18(21)19-12-14-11-16(22-20-14)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,19,21)

• InChIKey:
• FGEGFMMCYFSIJW-UHFFFAOYSA-N

• 2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H16N2O2S and its molecular weight is 324.4. The purity is usually 95%.

N-([2,3'-bipyridin]-4-ylmethyl)-3,4-difluorobenzamide

In Stock

• CAS RN:
• 1904178-70-6

• Formula:
• C18H13F2N3O

• InChI:
• InChI=1S/C18H13F2N3O/c19-15-4-3-13(9-16(15)20)18(24)23-10-12-5-7-22-17(8-12)14-2-1-6-21-11-14/h1-9,11H,10H2,(H,23,24)

• InChIKey:
• LTJCYVSZMDWMCR-UHFFFAOYSA-N

• N-([2,3'-bipyridin]-4-ylmethyl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C18H13F2N3O and its molecular weight is 325.319. The purity is usually 95%.

2-[(2,4-Dimethylphenyl)amino]cyclobutan-1-ol

In Stock

• CAS RN:
• 2175978-70-6

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c1-8-3-4-10(9(2)7-8)13-11-5-6-12(11)14/h3-4,7,11-14H,5-6H2,1-2H3

• InChIKey:
• TYWJYVDOSSBSCM-UHFFFAOYSA-N

• 2-[(2,4-Dimethylphenyl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.274. The purity is usually 95%.

1-[4-(Thian-4-yl)-1,4-diazepan-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one

Usually In Stock

• CAS RN:
• 2379978-70-6

• Formula:
• C20H27F3N2OS

• InChI:
• InChI=1S/C20H27F3N2OS/c21-20(22,23)17-5-2-16(3-6-17)4-7-19(26)25-11-1-10-24(12-13-25)18-8-14-27-15-9-18/h2-3,5-6,18H,1,4,7-15H2

• InChIKey:
• HSXRBQQBAFXSEX-UHFFFAOYSA-N

• 1-[4-(Thian-4-yl)-1,4-diazepan-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one is a useful research compound. Its molecular formula is C20H27F3N2OS and its molecular weight is 400.5. The purity is usually 95%.